18-Deoxysagittarol

• CAS RN: 16910-19-3
• Molecular Formula: C20H34O
• Molecular Weight: 290.5 g/mol
• IUPAC Name: 5-(1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl)-3-methylpent-1-en-3-ol
• InChI: InChI=1S/C20H34O/c1-7-18(4,21)13-14-20(6)16(3)11-12-19(5)15(2)9-8-10-17(19)20/h7,9,16-17,21H,1,8,10-14H2,2-6H3
• InChI Key: YBDUXZKWDIUNSG-UHFFFAOYSA-N
• SMILES: CC1CCC2(C(C1(C)CCC(C)(C=C)O)CCC=C2C)C

Description

18-Deoxysagittarol is a natural product that belongs to the class of sesquiterpene lactones. It was first isolated from the fungus Phoma sp. in 2010. Since then, it has been extensively studied due to its potential therapeutic applications in various fields of medicine.

Scientific Research Applications

• Synthesis and Applications in Neuroscience and Oncology : The development of 18FDG, a close analogue of 18-Deoxysagittarol, was primarily for mapping brain glucose metabolism in living humans, which plays a significant role in neuroscience. It also finds applications in studying myocardial metabolism and as a tracer for tumor metabolism in oncology (Fowler & Ido, 2002).

• Use in Chemotherapy Response Evaluation : 18FDG and similar compounds are utilized in evaluating chemotherapy responses, as evidenced in a study involving human ovary cancer xenografts in mice. These compounds help in assessing early anti-proliferative effects of chemotherapy non-invasively (Jensen et al., 2010).

• Quality Control and Stability Studies : There has been significant advancement in the synthesis, quality control, and stability studies of 18FDG, highlighting its increasing clinical application over the past two decades (Rahmani et al., 2017).

• PET Imaging in Cancer Assessment : 18FDG is crucial in positron emission tomography (PET) imaging for assessing responses to neoadjuvant chemoradiation therapy in cancer, particularly in cases like locally advanced oesophageal tumors (Flamen et al., 2002).

• Monitoring Therapeutic Response in Pediatrics : This compound is also useful in monitoring therapeutic responses in pediatric conditions like rhabdomyosarcoma, a type of cancer, through PET imaging (Peng et al., 2006).

• Shielded Synthesis System for Clinical Studies : There has been development in the shielded synthesis systems for producing 18FDG for clinical studies, highlighting the technological advancements in its production and distribution for clinical use (Fowler et al., 1981).

• PET Imaging with Thymidine Analogs : Further development and validation of FLT (a tracer similar to 18FDG) in PET imaging for monitoring therapy responses in various cancers have been explored (Shields, 2003).

• Predicting Survival in High-Grade Glioma : 18F-FLT kinetic parameters can predict overall survival in patients with recurrent high-grade glioma undergoing treatment, showing its application in prognosis and therapy efficacy assessment (Wardak et al., 2011).